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Compound of Interest

Compound Name: 2-Bromo-3-methoxypyridine

Cat. No.: B021398 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Initial Note on CAS Number: The CAS number 24100-18-3 is associated in some chemical

databases with 2-Bromo-3-methoxypyridine. However, the context of a technical guide for

researchers in life sciences and drug development strongly suggests that the intended subject

is the widely used biological buffer, 2-(N-morpholino)ethanesulfonic acid, commonly known as

MES. MES is officially assigned CAS number 4432-31-9. This guide will focus on MES, given

its extensive applications in the specified fields.

Introduction to MES
2-(N-morpholino)ethanesulfonic acid (MES) is a zwitterionic buffer developed by Norman Good

and his colleagues in the 1960s.[1] It is a member of the "Good's buffers" series, which were

designed to meet several criteria for biological research, including having a pKa near

physiological pH, high water solubility, limited solubility in organic solvents, minimal salt effects,

and being chemically and enzymatically stable.[1] MES is particularly valued for its buffering

capacity in the pH range of 5.5 to 7.0, making it a staple in biochemistry, molecular biology, and

cell culture applications.[2][3]

Physicochemical Properties
MES is a white crystalline powder that is highly soluble in water.[1][4] Its properties make it a

versatile buffer for a wide range of experimental conditions.
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Property Value Reference

CAS Number 4432-31-9 [1][5]

Molecular Formula C6H13NO4S [1][5]

Molecular Weight 195.24 g/mol [5][6]

pKa (at 25°C) 6.15 [6]

Effective Buffering Range pH 5.5 - 7.0 [2][3]

Melting Point ~300 °C [1]

Appearance White crystalline powder [4]

Applications in Research and Drug Development
The unique properties of MES make it an indispensable tool in various scientific disciplines.

Biotechnology and Pharmaceuticals: MES is frequently used in the manufacturing of biologic

drugs, protein-based assays, and diagnostic reagents to maintain the stability of active

pharmaceutical ingredients (APIs).[2]

Electrophoresis: It serves as a common buffer component in electrophoresis techniques,

such as SDS-PAGE, for the separation of proteins and nucleic acids.[2][6]

Cell Culture: MES is often included in cell culture media to maintain a stable physiological

pH, which is crucial for optimal cell growth and function.[2][6]

Protein Purification: Its ability to maintain a desired pH without significantly interacting with

proteins makes it an excellent buffer for various protein purification chromatography

techniques.[2]

Enzyme Kinetics: MES is ideal for studying enzyme kinetics as it does not chelate most

metal ions, which can be essential for enzymatic activity.[3][6]

Experimental Protocols
Preparation of a 0.1 M MES Buffer Solution
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This protocol outlines the preparation of a 0.1 M MES buffer solution, a common concentration

used in many laboratory applications.

Materials:

MES free acid (MW: 195.24 g/mol )

Deionized water

Sodium hydroxide (NaOH) or hydrochloric acid (HCl) for pH adjustment

pH meter

Stir plate and stir bar

Volumetric flask

Procedure:

Weighing the MES: For 1 liter of a 0.1 M solution, weigh out 19.52 g of MES free acid.

Dissolving the MES: Add the MES powder to a beaker containing approximately 800 mL of

deionized water. Place the beaker on a stir plate and add a stir bar to facilitate dissolution.

pH Adjustment: While continuously stirring, monitor the pH of the solution using a calibrated

pH meter. Slowly add a solution of NaOH (e.g., 1 M) to raise the pH to the desired value

within the MES buffering range (5.5 to 7.0). If the pH overshoots the target, use a dilute

solution of HCl to adjust it back.

Final Volume Adjustment: Once the desired pH is reached, transfer the solution to a 1-liter

volumetric flask. Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask to ensure all the MES is transferred. Add deionized water to

the flask until the final volume reaches the 1-liter mark.

Sterilization and Storage: For applications requiring sterile conditions, the buffer solution can

be filtered through a 0.22-micron filter.[7] Store the buffer at room temperature.[7]
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Synthesis of MES
A general method for the synthesis of MES involves the reaction of morpholine with an

ethanesulfonic acid derivative.[8]

Reactants:

Morpholine

Ethanesulfonyl chloride (or a similar sulfonic acid derivative)

A suitable solvent

General Procedure:

The reaction is typically carried out under controlled temperature and pH to drive the reaction

to completion.[8]

After the reaction, the MES product is purified from the reaction mixture.[8]

Purification is commonly achieved through techniques such as crystallization or

chromatography to yield high-purity MES.[8]

Visualizing Experimental Workflows
The following diagrams illustrate common experimental workflows where MES buffer is critically

employed.
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Protein Purification Workflow using MES Buffer
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Caption: A typical workflow for protein purification utilizing MES buffer in various stages.
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Enzyme Kinetics Assay Workflow
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Caption: Workflow for an enzyme kinetics experiment where MES buffer ensures stable pH.

Safety and Handling
While MES is generally considered to be of low toxicity, it is important to handle it with

appropriate laboratory precautions. Contact with the skin or eyes may cause irritation and

should be rinsed thoroughly with water.[1] In case of eye contact, ingestion, or inhalation of the
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dust, seeking medical attention is advised.[1] Upon combustion, MES can emit toxic fumes,

including carbon monoxide, nitrogen oxides, and sulfur oxides.[1]

Conclusion
MES is a fundamentally important buffer for a vast array of applications in biological and

pharmaceutical research. Its favorable chemical properties, particularly its pKa in the

physiological range and its low potential for interference with biological systems, have solidified

its role as a standard laboratory reagent. Understanding its characteristics and proper use is

essential for any researcher, scientist, or drug development professional aiming for reliable and

reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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